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Compound of Interest

Compound Name: Trimetrexate-13C2,15N

Cat. No.: B15294003 Get Quote

For researchers and drug development professionals, understanding the pharmacokinetic

profile of a drug candidate is paramount. This guide provides a comparative analysis of the

pharmacokinetic properties of Trimetrexate, a dihydrofolate reductase inhibitor, and its key

analogs: Methotrexate, Pemetrexed, and Lometrexol. The data presented is supported by

experimental findings to aid in the objective evaluation of these compounds.

Trimetrexate and its analogs are antifolate agents that play a crucial role in cancer

chemotherapy and the treatment of certain inflammatory diseases. Their therapeutic efficacy is

intrinsically linked to their pharmacokinetic behavior—how they are absorbed, distributed,

metabolized, and excreted by the body. This guide summarizes key pharmacokinetic

parameters for these compounds, details the experimental protocols used to obtain this data,

and visualizes the underlying biological pathways and experimental workflows.

Pharmacokinetic Parameters at a Glance
The following table summarizes the key pharmacokinetic parameters for Trimetrexate and its

analogs. These values represent a compilation of data from various studies and may vary

depending on the specific patient population and study conditions.
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Parameter Trimetrexate Methotrexate Pemetrexed Lometrexol

Terminal Half-life

(t1/2)

11 - 17.8

hours[1][2]
7.52 hours[3] 2.3 hours[4]

~19.5 hours (γ-

phase)[5]

Clearance (CL)
30 - 53

mL/min/m²[1][6]
4.46 L/h[7] 2.30 L/h/m²[4]

Not explicitly

stated

Volume of

Distribution (Vd)

20 - 36.9 L/m²[1]

[6]
15.9 L[7]

Not explicitly

stated
4.7 - 15.8 L/m²[8]

Protein Binding ~95%[1] ~50% ~81% 78 ± 3%[5]

Primary Route of

Elimination

Biotransformatio

n (Metabolism)[9]

Renal

Excretion[10]

Renal

Excretion[11]

Renal

Excretion[5][8]

Oral

Bioavailability
Limited[10]

40-50% (Low

Dose)[10]

Not administered

orally

Not administered

orally

Understanding the Mechanism: The Dihydrofolate
Reductase Pathway
Trimetrexate and its analogs exert their therapeutic effects by inhibiting dihydrofolate reductase

(DHFR), a critical enzyme in the folate metabolism pathway. This inhibition disrupts the

synthesis of purines and thymidylate, which are essential precursors for DNA, RNA, and

protein synthesis, ultimately leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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